![molecular formula C20H20N2O3 B5794993 2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide](/img/structure/B5794993.png)
2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide, also known as DMQX, is a synthetic compound that belongs to the family of quinoxaline derivatives. DMQX has been extensively studied for its potential as a research tool in neuroscience and pharmacology.
Mechanism of Action
2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide acts as a competitive antagonist of the AMPA receptor, binding to the receptor at the glutamate binding site. This prevents the binding of glutamate and the subsequent activation of the receptor. By blocking the activity of the AMPA receptor, this compound can modulate synaptic transmission and plasticity, leading to changes in neuronal excitability and network activity.
Biochemical and Physiological Effects:
The blockade of AMPA receptors by this compound has been shown to have a range of effects on neuronal function and behavior. In vitro studies have demonstrated that this compound can reduce the amplitude and frequency of excitatory postsynaptic currents, decrease the release of neurotransmitters, and alter the properties of synaptic plasticity. In vivo studies have shown that this compound can modulate learning and memory, anxiety-like behavior, and drug-seeking behavior.
Advantages and Limitations for Lab Experiments
One major advantage of 2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide is its high potency and selectivity for the AMPA receptor, making it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. However, this compound has some limitations as well. It has a relatively short half-life and can be rapidly metabolized in vivo, limiting its usefulness for long-term studies. Additionally, this compound can have off-target effects on other glutamate receptors, which can complicate the interpretation of experimental results.
Future Directions
For research include the development of more selective and stable AMPA receptor antagonists, the investigation of the role of AMPA receptors in synaptic plasticity and neurodegenerative disorders, and the use of 2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide in combination with other pharmacological agents to modulate neuronal function and behavior.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential as a research tool in neuroscience and pharmacology. Its high potency and selectivity for the AMPA receptor make it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. While it has some limitations, this compound continues to be an important tool for investigating the complex mechanisms underlying neuronal function and behavior.
Synthesis Methods
2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 2,8-dimethylquinoxaline with 3-methoxyaniline and acetic anhydride. The final product is obtained by recrystallization from a suitable solvent. The synthesis of this compound has been reported in several scientific publications, and the purity and yield of the compound can be optimized through modifications of the reaction conditions.
Scientific Research Applications
2-(2,8-dimethyl-4-oxo-1(4H)-quinolinyl)-N-(3-methoxyphenyl)acetamide is a potent antagonist of the ionotropic glutamate receptor, specifically the AMPA subtype. This property makes it an important research tool for investigating the role of glutamate in synaptic transmission, plasticity, and neurodegenerative disorders. This compound has been used in a wide range of studies, including electrophysiology, calcium imaging, and behavioral assays. It has also been used as a pharmacological tool to investigate the role of AMPA receptors in various neurological and psychiatric disorders.
Properties
IUPAC Name |
2-(2,8-dimethyl-4-oxoquinolin-1-yl)-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-13-6-4-9-17-18(23)10-14(2)22(20(13)17)12-19(24)21-15-7-5-8-16(11-15)25-3/h4-11H,12H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPPBZMPIRIAOCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)C=C(N2CC(=O)NC3=CC(=CC=C3)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.